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Compound of Interest

Compound Name: 3-Bromo-1-(triisopropylsilyl)pyrrole

Cat. No.: B1272388 Get Quote

3-Bromo-1-(triisopropylsilyl)pyrrole is a versatile organosilicon compound that has become

a valuable intermediate in modern organic synthesis.[1] Its utility is particularly pronounced in

the fields of medicinal chemistry, materials science, and drug development, where the pyrrole

motif is a common structural feature in biologically active molecules and functional materials.[1]

[2] The compound serves as a critical building block for creating complex, functionalized

pyrroles, primarily through cross-coupling reactions at the bromine-substituted position.[1]

The strategic placement of the triisopropylsilyl (TIPS) group on the pyrrole nitrogen is a key

design feature. This bulky silyl group provides steric protection, preventing unwanted reactions

at the nitrogen, and significantly enhances the compound's solubility in common organic

solvents, which simplifies handling and reaction setup.[1] However, its chemical reactivity and

toxicological profile, while not fully elucidated, necessitate a thorough understanding of its

hazards and the implementation of rigorous safety protocols.[3] This guide provides a

comprehensive overview of the critical safety, handling, and hazard information for 3-Bromo-1-
(triisopropylsilyl)pyrrole, grounded in authoritative data to ensure the well-being of laboratory

personnel and the integrity of research outcomes.

Section 1: Physicochemical and Structural
Characteristics
The physical properties of 3-Bromo-1-(triisopropylsilyl)pyrrole dictate its behavior under

laboratory conditions and inform appropriate handling and storage procedures. It is typically

supplied as a colorless to light yellow or black liquid oil.[1][4][5]
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Property Value Source(s)

CAS Number 87630-36-2 [1][3][6]

Molecular Formula C₁₃H₂₄BrNSi [1][5]

Molecular Weight 302.33 g/mol [1][5]

Appearance
Colorless to light yellow/black

clear liquid/oil
[1][4][5][6]

Boiling Point
108 °C @ 25 mmHg; 100 °C

@ 0.1 Torr
[3][5]

Density 1.16 g/cm³ [1][3][5]

Refractive Index n20/D 1.519 - 1.52 [1][4][5]

Flash Point >110 °C (>230 °F) [5]

Solubility
Slightly soluble in Chloroform

and Methanol
[5]

The molecule's structure is central to its utility and hazards. The N-TIPS group provides a

lipophilic character, enhancing solubility in nonpolar organic solvents, while the C-Br bond is

the primary site for synthetic transformations, such as Suzuki, Stille, and Heck cross-coupling

reactions.

Section 2: GHS Classification and Hazard
Identification
According to available safety data sheets, 3-Bromo-1-(triisopropylsilyl)pyrrole is classified

as a hazardous substance.[3][5][6] The primary hazards are associated with acute toxicity upon

ingestion, skin contact, or inhalation, as well as irritation to the skin, eyes, and respiratory

system.[3][6][7] All personnel must be fully aware of these hazards before handling the

compound.
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GHS Classification

Pictogram GHS07 (Exclamation Mark)[5]

Signal Word Warning[3][5][6]

Hazard Statements

H302 Harmful if swallowed.[3][6]

H312 Harmful in contact with skin.[3][6]

H332 Harmful if inhaled.[3][6]

H315 Causes skin irritation.[7]

H319 Causes serious eye irritation.[7]

H335 May cause respiratory irritation.[6][7]

Precautionary Statements
P261, P264, P271, P280, P301+P312,

P302+P352, P304+P340, P305+P351+P338[6]

Expert Interpretation of Hazards:

Acute Toxicity (H302, H312, H332): These classifications indicate that short-term exposure

via ingestion, dermal contact, or inhalation can cause significant, non-lethal health effects.

The causality lies in the compound's potential to interfere with biological processes upon

absorption into the bloodstream. Researchers must prioritize minimizing all routes of direct

exposure.

Irritation (H315, H319, H335): The compound is an irritant. Direct contact with skin can lead

to dermatitis.[8] Eye contact can cause serious damage.[8] Inhalation of vapors or aerosols

can irritate the respiratory tract, leading to coughing and discomfort.[7] These effects are why

handling in a well-ventilated area and using appropriate PPE is non-negotiable.

Section 3: First Aid Protocols for Accidental
Exposure
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Immediate and appropriate first aid is critical in mitigating the effects of accidental exposure.

The following protocols are based on established safety data sheets.[3][7]

Inhalation:

Immediately move the affected person to fresh air.[3]

If breathing is difficult, administer oxygen.[7]

If the person is not breathing, begin artificial respiration at once. Do not use mouth-to-mouth

resuscitation if the substance was ingested or inhaled.[7]

Seek immediate medical attention.[3]

Skin Contact:

Immediately remove all contaminated clothing and shoes.[3]

Wash the affected skin area thoroughly with soap and plenty of water for at least 15 minutes.

[3]

If skin irritation occurs or persists, seek medical attention.[9]

Eye Contact:

Immediately flush the eyes with large amounts of clean, lukewarm water for at least 15

minutes, holding the eyelids open.[3]

Remove contact lenses if present and easy to do so. Continue rinsing.[9]

Seek immediate medical attention, preferably from an ophthalmologist.

Ingestion:

Rinse the mouth thoroughly with water.[3]

Do not induce vomiting.[3]

Never give anything by mouth to an unconscious person.[3]
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Call a physician or Poison Control Center immediately.[3]
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Exposure Event Immediate Response
Action

Accidental Exposure
(Inhalation, Skin, Eye, Ingestion)

Remove from Exposure
(To Fresh Air / Safe Area)

Step 1 Decontaminate
(Remove Clothing, Wash Skin/Eyes)

Step 2 Assess Victim's Condition
(Breathing, Consciousness)

Step 3 Seek Immediate
Medical Attention

Step 4
ALWAYS
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Preparation

Handling

Post-Handling

Plan Experiment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Fume Hood
 is Operational

Retrieve from Storage

Weigh / Transfer
Inside Fume Hood

Perform Reaction

Segregate Waste
(Halogenated Organic)

Decontaminate Glassware
& Work Area

Return to Storage
(Tightly Sealed, Inert Atm.)

End of Process

Click to download full resolution via product page

Caption: Standard workflow for the safe handling and storage of the compound.
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Section 5: Emergency Procedures for Spills and
Fires
Spill Response (Small Laboratory Scale):

Evacuate: Alert personnel in the immediate area and evacuate if necessary. [7]2. Ventilate:

Ensure the area is well-ventilated (fume hood).

Control Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces). [7]4.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

(e.g., sand, vermiculite, or commercial sorbent pads). Do not use combustible materials like

paper towels.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled container for hazardous waste disposal. [7]6. Decontamination: Clean the

spill area thoroughly.

Reporting: Report the incident to the laboratory supervisor or safety officer.

Firefighting Measures:

Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.

[3]Do not use a direct stream of water, as it may spread the material.

Specific Hazards: The compound is a combustible liquid. [3]Thermal decomposition may

produce toxic fumes of carbon oxides, nitrogen oxides, hydrogen bromide, and silicon

oxides.

Firefighter Protection: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA). [3]

Section 6: Disposal and Decontamination
All waste materials containing 3-Bromo-1-(triisopropylsilyl)pyrrole must be treated as

hazardous waste.

Waste Disposal Protocol:
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Segregation: Collect waste material, including contaminated absorbents and disposable

PPE, in a dedicated, clearly labeled, and sealed container for halogenated organic waste.

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service. [3][7]The material may be disposed of via controlled incineration with flue gas

scrubbing. [3][7]3. Regulatory Compliance: Ensure all local, state, and federal regulations for

hazardous waste disposal are strictly followed. Do not discharge to sewer systems. [3][7]

Decontamination:

Glassware: Rinse glassware used with the compound with a suitable organic solvent (e.g.,

acetone or ethyl acetate) in a fume hood. The rinsate must be collected as hazardous waste.

Surfaces: Wipe down contaminated surfaces in the fume hood with a solvent-dampened

cloth, collecting the cloth as solid hazardous waste.

Section 7: Synthetic Context - A Standard
Laboratory Protocol
To provide context, the following is a representative protocol for the synthesis of 3-Bromo-1-
(triisopropylsilyl)pyrrole, illustrating a scenario where these handling procedures are critical.

Synthesis of 3-Bromo-1-(triisopropylsilyl)pyrrole from 1-(triisopropylsilyl)pyrrole[5]

Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer,

nitrogen inlet, and thermometer, dissolve 1-(triisopropylsilyl)pyrrole (1.0 eq) in anhydrous

tetrahydrofuran (THF).

Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

Reagent Addition: Slowly add N-bromosuccinimide (NBS) (1.1 eq) portion-wise to the stirred

solution, ensuring the internal temperature does not rise significantly.

Reaction: Maintain the reaction mixture at -78 °C and stir continuously for 5 hours.

Quenching & Workup: After the reaction is complete (monitored by TLC or GC-MS), quench

the reaction by adding a saturated aqueous solution of sodium thiosulfate. Allow the mixture

to warm to room temperature.
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Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent

like ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product via column chromatography on silica gel to yield the

final product.

Throughout this entire workflow, all handling, additions, and workup steps must be performed in

a fume hood with the specified PPE.

Conclusion
3-Bromo-1-(triisopropylsilyl)pyrrole is an indispensable tool for the modern synthetic

chemist. Its utility, however, is paired with significant health hazards that demand respect and

careful management. By integrating the principles of GHS hazard communication, robust

engineering controls, diligent use of personal protective equipment, and adherence to

established protocols for handling, storage, and disposal, researchers can safely harness the

synthetic potential of this compound. A proactive and informed approach to safety is the

cornerstone of responsible scientific advancement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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